Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate

• Molecular Formula: C19H16ClN3O4S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: methyl 2-chloro-5-[[2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H16ClN3O4S/c1-11-3-5-12(6-4-11)17-22-23-19(27-17)28-10-16(24)21-13-7-8-15(20)14(9-13)18(25)26-2/h3-9H,10H2,1-2H3,(H,21,24)
• InChI Key: SGKUVLRGVNNQSG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NC3=CC(=C(C=C3)Cl)C(=O)OC

Description

Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate is a chemical compound that has shown potential as a therapeutic agent in scientific research.

Mechanism of Action

The mechanism of action of Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate involves the inhibition of several key enzymes involved in cancer cell growth and inflammation. The compound targets the COX-2 enzyme, which is overexpressed in many cancer cells and is involved in the production of inflammatory molecules. By inhibiting COX-2, the compound reduces inflammation and slows the growth of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer effects, Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate has been shown to have antioxidant properties. The compound also has a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate in lab experiments is its low toxicity profile. This allows for higher doses to be used in experiments without causing harm to cells or animals. However, one limitation is the lack of research on the compound's pharmacokinetics and bioavailability, which may affect its effectiveness in vivo.

Future Directions

Future research on Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate could focus on its potential as a treatment for specific types of cancer, as well as its effectiveness in combination with other anti-cancer agents. Further studies could also investigate the compound's pharmacokinetics and bioavailability in vivo, as well as its potential for use in clinical trials.

Synthesis Methods

The synthesis of Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate involves the reaction of 2-chloro-5-nitrobenzoic acid with 4-methylphenyl-1,3,4-oxadiazol-2-ylthiol in the presence of triethylamine. The resulting product is then treated with methyl chloroformate and sodium hydroxide to form the final compound.

Scientific Research Applications

Methyl 2-chloro-5-[({[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate has been studied for its potential as an anti-inflammatory and anti-cancer agent. In vitro studies have shown that the compound inhibits the growth of cancer cells and reduces inflammation in cells. In vivo studies have also shown promising results, with the compound reducing tumor growth in mice.